Cas no 1805280-81-2 (Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805280-81-2
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4812162
• Update Time: 2025-06-11

Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H14F2N2O2/c1-2-17-10(16)5-9-8(11(12)13)4-3-7(6-14)15-9/h3-4,11H,2,5-6,14H2,1H3
• InChI Key： OMKLGJFGAMSUCQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CN)N=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805280-81-2)

Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805280-81-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and aminomethyl functional groups. Its molecular structure, combining a pyridine core with ester and amine functionalities, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets.

The compound's CAS No. 1805280-81-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate, highlights its structural features, which are pivotal for understanding its reactivity and applications. The presence of the difluoromethyl group enhances its metabolic stability, a property highly sought after in medicinal chemistry. Meanwhile, the aminomethyl moiety provides a handle for further derivatization, enabling the creation of diverse molecular libraries.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in developing novel therapeutics and agrochemicals. Fluorine incorporation, as seen in Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate, often improves bioavailability and binding affinity to target proteins. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial circles. Additionally, the compound's ester group offers synthetic flexibility, allowing researchers to explore prodrug strategies or modify solubility profiles.

The synthesis of CAS No. 1805280-81-2 typically involves multi-step organic transformations, including nucleophilic substitution and reduction reactions. Precise control over reaction conditions is essential to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with rigorous quality standards. These methods also help address common queries about pyridine derivative purity and structural confirmation, which are frequent concerns among researchers.

Beyond pharmaceuticals, Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate has potential applications in material science. Its aromatic core and functional groups make it a candidate for designing advanced polymers or ligands for catalysis. This versatility resonates with the increasing interest in multi-functional organic building blocks, a trending topic in synthetic chemistry forums. Furthermore, its stability under various conditions makes it suitable for long-term storage, addressing practical challenges faced in laboratory settings.

Environmental and safety considerations are paramount when handling CAS No. 1805280-81-2. While not classified as hazardous, standard laboratory precautions should be followed to minimize exposure. Researchers often search for safe handling practices for pyridine derivatives, underscoring the need for clear guidelines. Proper ventilation, personal protective equipment, and waste disposal protocols are recommended to ensure safe usage.

In summary, Ethyl 6-(aminomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805280-81-2) represents a valuable tool in modern chemistry. Its structural features and functional groups align with current trends in fluorine chemistry and drug discovery, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both therapeutic and material innovations.